Cas no 1005552-90-8 (1-(4-Bromo-phenyl)-5-chloro-3-methyl-1H-pyrazole-4-carbaldehyde)

1-(4-Bromo-phenyl)-5-chloro-3-methyl-1H-pyrazole-4-carbaldehyde is a brominated and chlorinated pyrazole derivative with a formyl functional group at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its distinct substitution pattern—featuring a 4-bromophenyl group, a chlorine atom at the 5-position, and a methyl group at the 3-position—enhances reactivity for further functionalization, such as nucleophilic additions or cross-coupling reactions. The aldehyde moiety provides a reactive handle for condensation or reduction reactions, making it valuable in constructing heterocyclic frameworks. High purity and well-defined structure ensure consistent performance in synthetic applications.

1-(4-Bromo-phenyl)-5-chloro-3-methyl-1H-pyrazole-4-carbaldehyde structure

1005552-90-8 structure

Product Name:1-(4-Bromo-phenyl)-5-chloro-3-methyl-1H-pyrazole-4-carbaldehyde

CAS No:1005552-90-8

MF:C₁₁H₈BrClN₂O

MW:299.551020622253

CID:3057877

PubChem ID:19579293

Update Time:2025-06-07

1-(4-Bromo-phenyl)-5-chloro-3-methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 1-(4-Bromo-phenyl)-5-chloro-3-methyl-1H-pyrazole-4-carbaldehyde
- 1-(4-bromophenyl)-5-chloro-3-methylpyrazole-4-carbaldehyde
- CS-0340000
- 1005552-90-8
- AKOS000304759
- G74018
- STK348821
- 1-(4-bromophenyl)-5-chloro-3-methyl-1H-pyrazole-4-carbaldehyde
- SCHEMBL15332484
- MDL： MFCD02256095
- Inchi： 1S/C11H8BrClN2O/c1-7-10(6-16)11(13)15(14-7)9-4-2-8(12)3-5-9/h2-6H,1H3
- InChI Key： QHPRGOUYMYHPOW-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)N1C(=C(C=O)C(C)=N1)Cl

Computed Properties

Exact Mass: 297.951
Monoisotopic Mass: 297.951
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 258
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 34.9A^2
XLogP3: 3.4

1-(4-Bromo-phenyl)-5-chloro-3-methyl-1H-pyrazole-4-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB498050-250 mg	1-(4-Bromophenyl)-5-chloro-3-methyl-1H-pyrazole-4-carbaldehyde	1005552-90-8		250MG	€176.40	2022-03-23
abcr	AB498050-500 mg	1-(4-Bromophenyl)-5-chloro-3-methyl-1H-pyrazole-4-carbaldehyde	1005552-90-8		500MG	€209.50	2022-03-23
abcr	AB498050-1 g	1-(4-Bromophenyl)-5-chloro-3-methyl-1H-pyrazole-4-carbaldehyde	1005552-90-8		1g	€231.60	2022-03-23
abcr	AB498050-5 g	1-(4-Bromophenyl)-5-chloro-3-methyl-1H-pyrazole-4-carbaldehyde	1005552-90-8		5g	€519.80	2022-03-23
Ambeed	A882333-100mg	1-(4-Bromophenyl)-5-chloro-3-methyl-1H-pyrazole-4-carbaldehyde	1005552-90-8	98%	100mg	$91.0	2024-04-26
Ambeed	A882333-250mg	1-(4-Bromophenyl)-5-chloro-3-methyl-1H-pyrazole-4-carbaldehyde	1005552-90-8	98%	250mg	$113.0	2024-04-26
Ambeed	A882333-1g	1-(4-Bromophenyl)-5-chloro-3-methyl-1H-pyrazole-4-carbaldehyde	1005552-90-8	98%	1g	$170.0	2024-04-26

1-(4-Bromo-phenyl)-5-chloro-3-methyl-1H-pyrazole-4-carbaldehyde Related Literature

1. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
2. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
3. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
4. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
5. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651

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